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Compound of Interest

Compound Name: 2-Methyl-2-butene

Cat. No.: B146552

This in-depth technical guide provides a comprehensive overview of the core thermochemical
data for 2-methyl-2-butene. Designed for researchers, scientists, and professionals in drug
development, this document summarizes key quantitative data, details the experimental
methodologies used for their determination, and illustrates the logical workflow of these
processes.

Core Thermochemical Data

The following tables present the essential thermochemical properties of 2-methyl-2-butene in
both its liquid and ideal gas phases. This data is crucial for understanding its stability, reactivity,
and behavior in chemical processes.

Table 1: Standard Molar Enthalpy and Entropy of Formation

AfH°(298.15 K) S$°(298.15 K)

Phase Reference
(kd/mol) (J/mol-K)

Liquid -68.1+1.3 251.04

Gas -41.0 105.02 (Cp,gas)

Table 2: Ideal Gas Phase Heat Capacity (Cp,gas) at Constant Pressure
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Temperature (K) Cp,gas (J/mol-K)
298.15 105.02
300 105.52
400 133.60
500 159.28
600 181.67
700 201.00
800 217.78
900 232.30
1000 244.97
1100 255.89
1200 265.47
1300 273.71
1400 280.91
1500 287.15

Experimental Protocols

The thermochemical data presented in this guide were determined through rigorous
experimental methodologies. The following sections detail the protocols for the key
experiments cited.

Combustion Calorimetry

The standard enthalpy of formation of liquid 2-methyl-2-butene was determined by Good and
Smith (1979) using rotating-bomb calorimetry. This technique measures the heat released
during the complete combustion of a substance in a controlled oxygen environment.

Apparatus:
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A rotating, platinum-lined, stainless steel combustion bomb.
A static-jacket isothermal calorimeter.
A quartz crystal thermometer for precise temperature measurements.

A system for the quantitative collection and analysis of combustion products (CO2 and H20).

Procedure:

A precisely weighed sample of high-purity 2-methyl-2-butene is sealed in a glass ampoule.
The ampoule is placed in a platinum crucible within the combustion bomb.
A known amount of water is added to the bomb to ensure saturation of the final atmosphere.

The bomb is purged with oxygen and then charged with high-purity oxygen to a pressure of
30 atmospheres.

The bomb is placed in the calorimeter, which is filled with a known mass of water.
The system is allowed to reach thermal equilibrium.
The sample is ignited by passing an electric current through a fuse wire.

The bomb is rotated to ensure complete combustion and thermal equilibrium within the
bomb.

The temperature of the calorimeter water is monitored until a constant temperature is
reached.

The heat capacity of the calorimeter system is determined using a standard substance with a
known enthalpy of combustion (e.g., benzoic acid).

The combustion products are analyzed to confirm complete combustion and to account for
any side reactions (e.g., formation of nitric acid from residual nitrogen).
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e The standard enthalpy of combustion is calculated from the corrected temperature rise and
the heat capacity of the calorimeter.

» The standard enthalpy of formation is then derived from the standard enthalpy of combustion
using Hess's Law.

Enthalpy of Hydration

The enthalpy of formation of liquid 2-methyl-2-butene was also determined by Wiberg and
Hao (1991) through measurements of its enthalpy of hydration. This method involves
measuring the heat of reaction of the alkene and its corresponding alcohol with a reactive
solvent.

Apparatus:

e A precision solution calorimeter.

o Areaction vessel designed for mixing volatile liquids.

o Atemperature-controlled bath to maintain isothermal conditions.
Procedure:

e The enthalpy of reaction of 2-methyl-2-butene with a solution of trifluoroacetic acid
containing trifluoroacetic anhydride is measured.

e The enthalpy of reaction of the corresponding tertiary alcohol, 2-methyl-2-butanol, with the
same solvent system is measured.

e The enthalpy of reaction of water with the solvent system is also determined.

o The enthalpy of hydration is then calculated by combining these three measured enthalpies
of reaction according to Hess's Law.

o The enthalpy of formation of the liquid alkene is subsequently calculated using the known
enthalpy of formation of the corresponding alcohol and the experimentally determined
enthalpy of hydration.
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Logical Workflow for Thermochemical Data
Determination

The following diagram illustrates the logical workflow for the experimental determination and
subsequent calculation of the standard enthalpy of formation of 2-methyl-2-butene.
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Caption: Workflow for determining the standard enthalpy of formation.
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 To cite this document: BenchChem. [Thermochemical Profile of 2-Methyl-2-Butene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146552#thermochemical-data-for-2-methyl-2-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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